Cas no 34418-48-9 (4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid
• CAS No: 34418-48-9
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD01316364
• CID: 316087
• PubChem ID: 214841
• Update Time: 2025-07-23

4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(pyridin-2-yl)thiazole-5-carboxylic acid
• 4-Methyl-2-(2-pyridyl)thiazole-5-carboxylic acid
• 2-(2-pyridyl)-4-methyl-Thiazole-5-Carboxylic Acid
• 2-(2-Pyridyl)-4-methylthiazole-5-carboxylic acid
• 4-methyl-2-(2-pyridinyl)-5-Thiazolecarboxylic acid
• 4-METHYL-2-PYRIDIN-2-YL-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 5-Thiazolecarboxylicacid, 4-methyl-2-(2-pyridinyl)-
• 4-Methyl-2-(2-pyridyl)-5-thiazolecarboxylic acid
• 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-methyl-2-(2-pyridyl)-
• AKOS000273783
• F3249-0138
• NCGC00245438-01
• 4-methyl-2-(2-pyridinyl)-1,3-thiazole-5-carboxylic acid
• HMS2655G20
• PD021262
• SMR000278256
• F13735
• MFCD01316364
• Oprea1_650936
• 34418-48-9
• EN300-14267
• MLS000716739
• 2-(2-Pyridyl)-4-methylthiazole-5-carboxylic acid, 96%
• 2G-307S
• CS-0064247
• CHEMBL1600925
• SCHEMBL596082
• J-515704
• 4-Methyl-2-pyridin-2-yl-thiazole-5-carboxylic acid
• DTXSID50187991
• Z99599550
• A874982
• FT-0678828
• 4-Methyl-2-(pyridin-2-yl)thiazole-5-carboxylicacid
• J-019593
• BBL009920
• STK711087
• 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD01316364
• Inchi： 1S/C10H8N2O2S/c1-6-8(10(13)14)15-9(12-6)7-4-2-3-5-11-7/h2-5H,1H3,(H,13,14)
• InChI Key： QFDHWPOPCNNAOI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 220.03074
• Monoisotopic Mass: 220.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.381
• Melting Point: 221-226 °C (D)
• Boiling Point: 457.3℃ at 760 mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.636
• PSA: 63.08
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid

Introduction to 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid (CAS No. 34418-48-9)

4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 34418-48-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. The structural motif of 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid incorporates a fused ring system consisting of a pyridine ring and a thiazole ring, further functionalized with a carboxylic acid group at the 5-position. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid lies in its potential pharmacological properties. Thiazole derivatives have been extensively studied due to their role as bioactive molecules targeting various cellular pathways. The presence of the pyridine ring enhances the compound's ability to interact with biological targets, while the carboxylic acid group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid has been investigated for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The compound's ability to modulate key enzymes and receptors involved in these pathologies makes it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid is its structural versatility. Researchers have leveraged this compound as a starting point for designing more sophisticated molecules by introducing additional functional groups or by modifying the core scaffold. For instance, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are crucial in mediating inflammatory responses.

The synthesis of 4-Methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the condensation of appropriate precursors under acidic or basic catalysis to form the thiazole core. Subsequent functionalization steps introduce the methyl and pyridinyl groups, followed by carboxylation at the 5-position to yield the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

From a pharmacological perspective, 4-Methyl-2-pyridin-2-yll -1,3-thiazole -5-carboxylic Acid has shown promise in preclinical studies. Its ability to interact with biological targets suggests that it could serve as a lead compound for developing drugs with improved efficacy and reduced side effects. Moreover, its structural similarity to known bioactive molecules allows for rational drug design approaches, where modifications can be made based on existing knowledge about drug interactions.

The chemical properties of 4-Methyl -2 -pyridin -2 - yl -1 ,3 - thiazole -5 - carboxylic Acid also make it suitable for various applications in chemical biology and drug screening assays. Its solubility profile and stability under different conditions allow researchers to incorporate it into high-throughput screening (HTS) platforms for identifying new drug candidates. Additionally, its fluorescence characteristics can be exploited in cellular imaging studies to investigate its interaction with biological targets.

In conclusion,4-Methyl - 2 - pyridin - 2 - yl - 1 ,3 - thiazole - 5 - carboxylic Acid (CAS No .34418 -48 -9) represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological activities . Further investigation into its pharmacological effects and synthetic modifications will likely uncover new therapeutic opportunities . As research continues , this compound is poised to play an important role in the development of next-generation drugs targeting various human diseases .